N-(2,5-dichlorophenyl)-2-(9H-purin-6-ylsulfanyl)acetamide

• Molecular Formula: C13H9Cl2N5OS
• Molecular Weight: 354.2 g/mol
• IUPAC Name: N-(2,5-dichlorophenyl)-2-(7H-purin-6-ylsulfanyl)acetamide
• InChI: InChI=1S/C13H9Cl2N5OS/c14-7-1-2-8(15)9(3-7)20-10(21)4-22-13-11-12(17-5-16-11)18-6-19-13/h1-3,5-6H,4H2,(H,20,21)(H,16,17,18,19)
• InChI Key: CCRHJPSLKQYMLS-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Cl)NC(=O)CSC2=NC=NC3=C2NC=N3)Cl

Description

N-(2,5-dichlorophenyl)-2-(9H-purin-6-ylsulfanyl)acetamide, commonly known as DPA-714, is a novel non-imidazole translocator protein (TSPO) ligand. TSPO is a mitochondrial protein that has been linked to several physiological and pathological processes, including neuroinflammation, neurodegeneration, and cancer. DPA-714 has shown promising results in preclinical studies and is being investigated for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of DPA-714 is not fully understood, but it is believed to involve the modulation of N-(2,5-dichlorophenyl)-2-(9H-purin-6-ylsulfanyl)acetamide activity and subsequent downstream signaling pathways. N-(2,5-dichlorophenyl)-2-(9H-purin-6-ylsulfanyl)acetamide is involved in the transport of cholesterol and other molecules across the mitochondrial membrane, and its activation has been linked to the regulation of cell death, inflammation, and metabolism.
Biochemical and Physiological Effects:
DPA-714 has been shown to have several biochemical and physiological effects, including the modulation of cytokine and chemokine production, the inhibition of angiogenesis, and the induction of apoptosis in cancer cells. In addition, DPA-714 has been shown to reduce neuroinflammation and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of DPA-714 is its high affinity and selectivity for N-(2,5-dichlorophenyl)-2-(9H-purin-6-ylsulfanyl)acetamide, which makes it a useful tool for studying the role of N-(2,5-dichlorophenyl)-2-(9H-purin-6-ylsulfanyl)acetamide in various physiological and pathological processes. However, DPA-714 has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on DPA-714, including the development of more potent and selective N-(2,5-dichlorophenyl)-2-(9H-purin-6-ylsulfanyl)acetamide ligands, the investigation of its potential therapeutic applications in various diseases, and the elucidation of its exact mechanism of action. In addition, further studies are needed to determine the optimal dosage and administration route of DPA-714 in preclinical and clinical settings.

Synthesis Methods

DPA-714 can be synthesized using a multi-step process involving the reaction of 2,5-dichlorobenzoyl chloride with 6-mercaptopurine, followed by the reaction of the resulting intermediate with ethyl acetate and ammonia. The final product is obtained after purification and characterization using various analytical techniques.

Scientific Research Applications

DPA-714 has been extensively studied for its potential applications in various fields of research, including neuroscience, oncology, and immunology. In neuroscience, DPA-714 has been shown to bind to N-(2,5-dichlorophenyl)-2-(9H-purin-6-ylsulfanyl)acetamide in microglia, a type of immune cell in the brain, and reduce neuroinflammation in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's. In oncology, DPA-714 has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and suppressing angiogenesis. In immunology, DPA-714 has been shown to modulate the immune response by regulating the production of cytokines and chemokines.